Cas no 2228694-43-5 (2-(3-bromo-2-methoxyphenyl)-3,3-difluoropropan-1-amine)

• Product Name: 2-(3-bromo-2-methoxyphenyl)-3,3-difluoropropan-1-amine
• CAS No: 2228694-43-5
• MF: C₁₀H₁₂BrF₂NO
• MW: 280.109189033508
• CID: 6447036
• PubChem ID: 165754807
• Update Time: 2025-10-28

2-(3-bromo-2-methoxyphenyl)-3,3-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-2-methoxyphenyl)-3,3-difluoropropan-1-amine
• EN300-1969776
• 2228694-43-5

• Inchi： 1S/C10H12BrF2NO/c1-15-9-6(3-2-4-8(9)11)7(5-14)10(12)13/h2-4,7,10H,5,14H2,1H3
• InChI Key： CABULUOKXAPENB-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1OC)C(C(F)F)CN

Computed Properties

• Exact Mass: 279.00703g/mol
• Monoisotopic Mass: 279.00703g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-(3-bromo-2-methoxyphenyl)-3,3-difluoropropan-1-amine

Comprehensive Overview of 2-(3-bromo-2-methoxyphenyl)-3,3-difluoropropan-1-amine (CAS No. 2228694-43-5): Properties, Applications, and Research Insights

The compound 2-(3-bromo-2-methoxyphenyl)-3,3-difluoropropan-1-amine (CAS No. 2228694-43-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 3-bromo-2-methoxyphenyl moiety and the 3,3-difluoropropan-1-amine backbone, make it a valuable intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, owing to its ability to modulate biological targets through halogen bonding and fluorine-induced electronic effects.

In recent years, the demand for fluorinated compounds like 2-(3-bromo-2-methoxyphenyl)-3,3-difluoropropan-1-amine has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend of precision medicine and targeted therapy, where fluorine-containing molecules play a pivotal role. The presence of both bromine and methoxy groups in its structure further expands its utility in cross-coupling reactions, a hot topic in green chemistry and sustainable synthesis.

From a synthetic perspective, CAS No. 2228694-43-5 is often explored for its reactivity in Pd-catalyzed reactions, such as Suzuki-Miyaura couplings, which are frequently searched by chemists in AI-driven retrosynthesis tools. Its difluoropropan-1-amine segment also makes it a candidate for studying conformational rigidity in medicinal chemistry, a subject of high interest in computational drug design forums. These attributes position the compound as a versatile building block for high-throughput screening libraries.

Environmental and regulatory considerations are another focal point for derivatives of 2-(3-bromo-2-methoxyphenyl)-3,3-difluoropropan-1-amine. With increasing scrutiny on persistent organic pollutants (POPs), researchers are investigating its degradation pathways using advanced LC-MS techniques—a frequently queried topic in analytical chemistry circles. The compound’s logP and solubility profiles are also critical parameters optimized in ADMET studies, reflecting its relevance in modern pharmacokinetic research.

In material science, the electrophilic properties of the bromo group in CAS No. 2228694-43-5 enable its use in designing photoactive polymers and OLED precursors, areas trending in renewable energy discussions. Its amine functionality further allows for covalent attachment to nanoparticle surfaces, a technique popularized in nanomedicine applications. These interdisciplinary applications highlight its adaptability beyond traditional organic synthesis.

To address common queries from synthetic chemists, purification of 2-(3-bromo-2-methoxyphenyl)-3,3-difluoropropan-1-amine typically involves flash chromatography or recrystallization, with HPLC purity data being a key quality metric. Stability studies under varying pH conditions are also frequently documented, as its hydrolytic susceptibility impacts storage protocols—an aspect often overlooked in peer-reviewed literature but heavily searched in industrial settings.

Emerging trends in machine learning-assisted compound optimization have brought renewed focus to 2228694-43-5, with algorithms predicting its SAR (Structure-Activity Relationship) profiles against novel biological targets. This intersects with the rising popularity of fragment-based drug discovery, where its molecular weight (~266 g/mol) falls within the ideal range for lead development. Such data-driven approaches are reshaping how researchers utilize this compound in hit-to-lead campaigns.

In conclusion, 2-(3-bromo-2-methoxyphenyl)-3,3-difluoropropan-1-amine represents a multifaceted tool for contemporary chemical research. Its balanced combination of halogenation, fluorination, and amine reactivity addresses multiple pain points in small-molecule development, while its compatibility with automated synthesis platforms ensures its enduring relevance in the era of digital chemistry.